ethyl 4-[[(E)-2-cyano-3-(2-ethoxyphenyl)prop-2-enoyl]amino]benzoate

• IUPAC Name: ethyl 4-[[(E)-2-cyano-3-(2-ethoxyphenyl)prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C21H20N2O4/c1-3-26-19-8-6-5-7-16(19)13-17(14-22)20(24)23-18-11-9-15(10-12-18)21(25)27-4-2/h5-13H,3-4H2,1-2H3,(H,23,24)/b17-13+
• InChI Key: XZXDYGYOBYWBQO-GHRIWEEISA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=C(C#N)C(=O)NC2=CC=C(C=C2)C(=O)OCC
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C(\C#N)/C(=O)NC2=CC=C(C=C2)C(=O)OCC
• Molecular Formula: C21H20N2O4
• Molecular Weight: 364.4 g/mol

Description

Ethyl 4-[[(E)-2-cyano-3-(2-ethoxyphenyl)prop-2-enoyl]amino]benzoate, also known as ethyl 2-cyano-3-(2-ethoxyphenyl)-2-propenamide benzoate, is a chemical compound with a molecular formula of C24H22N2O4. It is a yellowish powder that is soluble in organic solvents such as ethanol and chloroform. This compound has gained attention in scientific research due to its potential applications in various fields, including medicine, biology, and chemistry.

Scientific Research Applications

Crystal Packing and Non-Hydrogen Bonding Interactions

Research by Zhang, Wu, and Zhang (2011) explored the crystal packing of related compounds, highlighting the significance of N⋯π and O⋯π interactions over direct hydrogen bonding in ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate. These interactions contribute to the formation of a zigzag double-ribbon structure, showcasing the compound's potential for unique molecular assembly and design applications (Zhang, Wu, & Zhang, 2011).

Optical Nonlinear Properties and Synthesis of Schiff Base Compounds

Abdullmajed et al. (2021) synthesized two Schiff base compounds derived from ethyl-4-amino benzoate, revealing their significant nonlinear refractive index and optical limiting properties. These findings suggest potential applications in optical devices and materials science (Abdullmajed et al., 2021).

Unusual C⋯π Interaction

Another study by Zhang, Tong, Wu, and Zhang (2012) discovered an unusual C⋯π interaction in a closely related compound, offering insights into electrostatic interactions that could influence molecular design and the development of new materials (Zhang, Tong, Wu, & Zhang, 2012).

Chemical Reactions and Potential Applications

Goryaeva et al. (2015) investigated reactions of 2-(ethoxymethylidene)-3-oxo carboxylic acid esters, leading to the formation of ethyl 4-alkyl-2-azidopyrimidine-5-carboxylates. This study opens up possibilities for the synthesis of novel compounds with potential applications in pharmaceuticals and agrochemicals (Goryaeva et al., 2015).